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Compound of Interest

Compound Name: Ethoprophos

Cat. No.: B1671620 Get Quote

Ethoprophos is a highly toxic organothiophosphate nematicide and insecticide that requires

stringent safety protocols for handling.[1][2][3] Due to its potential for severe health effects

through inhalation, skin contact, or ingestion, the use of appropriate Personal Protective

Equipment (PPE) and adherence to strict operational and disposal plans are critical for the

safety of researchers, scientists, and drug development professionals.[4][5]

Health Hazards Summary
Ethoprophos is classified as extremely hazardous and is fatal if it comes into contact with skin

or is inhaled.[2][4][5] It is also toxic if swallowed and can cause an allergic skin reaction.[4][5][6]

The substance is an acetylcholinesterase (AChE) inhibitor and may cause serious eye irritation.

[2][6] It is crucial to avoid all direct contact and to handle it in a well-ventilated area.[3][4]
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Hazard Classification Statement

Acute Toxicity, Dermal Category 1: Fatal in contact with skin.[4][5]

Acute Toxicity, Inhalation Category 2: Fatal if inhaled.[4][5]

Acute Toxicity, Oral Category 3: Toxic if swallowed.[4][5]

Skin Sensitization
Category 1: May cause an allergic skin reaction.

[4][5][6]

Eye Irritation Category 2A: Causes serious eye irritation.[6]

Aquatic Hazard
Acute 1, Chronic 1: Very toxic to aquatic life with

long-lasting effects.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE setup is mandatory to prevent exposure. The following equipment

should be used whenever handling Ethoprophos.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/ethoprophos-temppid160704000569.html
https://bg.cpachem.com/msds?num=SB180&dnl=sd_-_Ethoprophos_%5BCAS_13194-48-4%5D_%28SB180%29_%28EU%29.pdf
https://www.echemi.com/sds/ethoprophos-temppid160704000569.html
https://bg.cpachem.com/msds?num=SB180&dnl=sd_-_Ethoprophos_%5BCAS_13194-48-4%5D_%28SB180%29_%28EU%29.pdf
https://www.echemi.com/sds/ethoprophos-temppid160704000569.html
https://bg.cpachem.com/msds?num=SB180&dnl=sd_-_Ethoprophos_%5BCAS_13194-48-4%5D_%28SB180%29_%28EU%29.pdf
https://www.echemi.com/sds/ethoprophos-temppid160704000569.html
https://bg.cpachem.com/msds?num=SB180&dnl=sd_-_Ethoprophos_%5BCAS_13194-48-4%5D_%28SB180%29_%28EU%29.pdf
https://www.agilent.com/cs/library/msds/PST-1425K1000_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-1425K1000_NAEnglish.pdf
https://www.echemi.com/sds/ethoprophos-temppid160704000569.html
https://bg.cpachem.com/msds?num=SB180&dnl=sd_-_Ethoprophos_%5BCAS_13194-48-4%5D_%28SB180%29_%28EU%29.pdf
https://www.benchchem.com/product/b1671620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Unlined, elbow-length gloves

made of nitrile, butyl, or

neoprene are recommended.

[7] Avoid leather or cotton

gloves.[7] Always wash the

outside of gloves before

removing them.[8]

Body Protective suit

A clean, dry, chemical-resistant

suit or coverall that covers the

entire body from wrists to

ankles should be worn over

regular work clothes.[9]

Eyes/Face Goggles and Face Shield

Wear snug-fitting, non-fogging

chemical goggles.[7] For

mixing, pouring, or high-

exposure situations, a full-face

shield should be worn over the

goggles.[7][8]

Respiratory Respirator

A respirator is required,

especially when mixing or in

case of inadequate ventilation.

[4][7][9] For spills or

emergencies, a self-contained

breathing apparatus (SCBA) is

necessary.[4]

Feet Chemical-resistant boots

Wear chemical-resistant boots,

not leather or fabric.[8] Pants

should be worn over the top of

the boots.[8]

Operational Plans: Handling and Storage
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Safe Handling Protocol:

Ventilation: Always handle Ethoprophos in a well-ventilated area or under a chemical fume

hood.[4][5]

Avoid Contact: Prevent any contact with skin, eyes, or clothing.[4] Do not eat, drink, or

smoke in the handling area.[4]

Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces.[4][6]

Ethoprophos is combustible.[3][4] Use non-sparking tools.[4]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Contaminated

work clothing should not be allowed out of the workplace and must be washed before reuse.

[4]

Storage Plan:

Location: Store in a cool, well-ventilated, and locked area, separated from food and

feedstuffs.[4][5][10] The storage area should not have drain or sewer access.[4]

Container: Keep the product in its original, tightly sealed container.[5][10]

Temperature: Store between 40-90 °F (4-32 °C) to prevent degradation of the chemical and

damage to the container.[10]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and accidental exposure.

[11]

Waste Ethoprophos Disposal:

Classification: Unused Ethoprophos is considered hazardous waste.[11] It must not be

disposed of with household garbage or poured down any drain.[5][12][13]

Collection: Contact your local household hazardous waste program or a certified disposal

facility for collection and disposal instructions.[11][13][14] State and local regulations may be

stricter than federal ones.[12][13]
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Transport: If transporting for disposal, keep the chemical in its original, labeled container and

secure it to prevent spills.[11]

Empty Container Disposal:

Rinsing: Empty containers are also hazardous due to residue and must be triple-rinsed.[12]

[15]

Triple-Rinse Procedure:

Fill the container about one-quarter full with water.

Secure the cap and shake for 30 seconds.

Pour the rinse water (rinsate) into the spray tank for use as a diluted pesticide.[12][15]

Repeat this process two more times.[12][15]

Final Disposal: After triple-rinsing, the container can often be recycled through programs like

drumMUSTER or disposed of according to local regulations.[15] Never reuse an empty

pesticide container for any other purpose.[11][12][13]

Emergency Spill Response Workflow
The following diagram outlines the immediate steps to take in the event of an Ethoprophos
spill.
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Immediate Actions

Spill Control (with full PPE)

Decontamination & Disposal

Evacuate Area

Alert Others & Call for Help

1

Isolate Spill Area

2

Ensure Adequate Ventilation

3

Contain Spill with Inert Absorbent
(sand, diatomite)

4

Collect Contaminated Material
into Sealable Containers

5

Decontaminate Spill Area

6

Dispose of Waste as
Hazardous Material

7

Report the Incident

8

Click to download full resolution via product page

Caption: Workflow for responding to an Ethoprophos spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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